Cas no 2138144-73-5 (2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid)

• Product Name: 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid
• CAS No: 2138144-73-5
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 6246096
• PubChem ID: 145339535
• Update Time: 2025-05-20

2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-propanamidoethoxy)ethoxy]acetic acid
• 2138144-73-5
• EN300-767521
• 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid

• Inchi： 1S/C9H17NO5/c1-2-8(11)10-3-4-14-5-6-15-7-9(12)13/h2-7H2,1H3,(H,10,11)(H,12,13)
• InChI Key： GZQQUKAFPJXUNU-UHFFFAOYSA-N
• SMILES： O(CCOCC(=O)O)CCNC(CC)=O

Computed Properties

• Exact Mass: 219.11067264g/mol
• Monoisotopic Mass: 219.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid

Comprehensive Guide to 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid (CAS No. 2138144-73-5): Properties, Applications, and Market Insights

2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid (CAS No. 2138144-73-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, biotechnology, and material science. This compound, often referred to as a PEGylated carboxylic acid derivative, is characterized by its unique molecular structure, which combines a propanamide group with a polyethylene glycol (PEG) linker and a carboxylic acid terminus. Its versatility and biocompatibility make it a valuable intermediate in drug delivery systems, bioconjugation, and surface modification applications.

The chemical formula of 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid is C₉H₁₇NO₅, and its molecular weight is approximately 219.24 g/mol. The presence of the PEG moiety enhances its solubility in aqueous solutions, while the carboxylic acid group provides a reactive site for further chemical modifications. This dual functionality makes it an ideal candidate for applications requiring water-soluble, biocompatible linkers.

One of the most prominent applications of 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid is in the pharmaceutical industry, where it is used as a PEGylation agent to improve the pharmacokinetic properties of therapeutic proteins and peptides. PEGylation, a process that involves attaching PEG chains to drug molecules, enhances their stability, reduces immunogenicity, and prolongs their circulation time in the bloodstream. This is particularly relevant in the development of biologic drugs, a rapidly growing segment of the pharmaceutical market.

In addition to its pharmaceutical applications, 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid is also employed in the field of bioconjugation. Researchers utilize this compound to create stable linkages between biomolecules, such as antibodies, enzymes, and nucleic acids, and other functional groups or surfaces. This is crucial for developing diagnostic assays, targeted drug delivery systems, and biosensors. The compound's ability to form amide bonds and ester linkages further expands its utility in synthetic chemistry.

The demand for 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid has surged in recent years, driven by advancements in biotechnology and nanomedicine. With the rise of personalized medicine and the increasing focus on targeted therapies, the need for high-quality PEGylated compounds has never been greater. Market analysts predict steady growth in the PEGylation reagents sector, with 2138144-73-5 playing a pivotal role due to its reliability and performance.

From a synthetic perspective, 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid is typically produced through a multi-step organic synthesis process. The reaction begins with the ethoxylation of propanamide, followed by the introduction of the acetic acid moiety. The purity and yield of the final product are critical, as impurities can affect its performance in downstream applications. Manufacturers often employ advanced purification techniques, such as column chromatography and recrystallization, to ensure high-quality output.

Environmental and safety considerations are also paramount when handling 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid. While the compound is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, should be followed. Regulatory compliance, such as adherence to REACH and FDA guidelines, is essential for companies involved in its production and distribution.

In conclusion, 2-[2-(2-Propanamidoethoxy)ethoxy]acetic acid (CAS No. 2138144-73-5) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, biotechnology, and material science. Its unique properties, including water solubility, biocompatibility, and reactivity, make it a preferred choice for researchers and manufacturers alike. As the demand for PEGylated compounds and bioconjugation reagents continues to grow, this compound is poised to play an increasingly important role in advancing scientific and medical innovations.